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CAS No.: 284028-89-3

Cat. No.: S548516

Get Quote

Storage & Handling Specifications

The table below summarizes the key storage conditions for XAV939 based on manufacturer data sheets and

safety information [1] [2] [3].

Form
Recommended
Temperature

Stability Duration Notes

Powder -20°C [2] 3 years at -20°C; 2 years
at 4°C [2]

Keep container tightly sealed in
a cool, well-ventilated area [2].

Stock Solution
in DMSO

-80°C [2] 6 months [2] Aliquot to avoid repeated
freeze-thaw cycles.

-20°C [2] 1 month [2]

Working
Solution

Not specified Unstable; prepare

immediately before use
[4]

Reconstitution & Sample Preparation Protocol
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Here is a standard protocol for preparing XAV939 treatment solutions, based on a cited experimental method

[4].

Materials: XAV939 (e.g., Selleckchem, Cat. No. S1180), Dimethyl Sulfoxide (DMSO), cell culture
medium (e.g., DMEM), Fetal Bovine Serum (FBS), penicillin/streptomycin.

Procedure:
Stock Solution (10 mM): Reconstitute XAV939 powder in pure DMSO to a concentration of 10

mM [4]. Vortex or sonicate briefly to ensure complete dissolution.
Aliquoting: Divide the stock solution into single-use aliquots to minimize freeze-thaw cycles

and maintain stability.
Storage: Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month [2].

Working Solution (1 µM example): Immediately before use, dilute the stock solution in pre-
warmed complete cell culture medium (e.g., DMEM supplemented with 15% FBS, 100 U/mL

penicillin, and 100 µg/mL streptomycin) to the desired final concentration [4]. For example, a
1:10,000 dilution of a 10 mM stock will yield a 1 µM working solution.

Cell Treatment: Add the working solution to cells. In the referenced protocol, cells were pre-
treated with 1 µM XAV939 at room temperature for approximately 5 minutes prior to additional

experimental treatments [4].

This workflow outlines the key steps for reconstituting XAV939 and preparing it for cell treatment:
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Frequently Asked Questions (FAQs)

Q1: What is the solubility of XAV939? XAV939 is highly soluble in DMSO (up to 30 mg/mL or ~96 mM)

but is insoluble in water or ethanol [3]. It must first be dissolved in DMSO before being diluted in aqueous

buffers or culture medium.
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Q2: Why is it critical to prepare the working solution immediately before use? While the stock solution

in DMSO is stable when frozen, the diluted working solution in an aqueous culture medium is not. The

referenced protocol specifies pre-treating cells for only about 5 minutes, implying the solution is used right

after preparation [4]. Using an unstable working solution can lead to a loss of potency and inconsistent

experimental results.

Q3: What is the molecular and mechanistic profile of XAV939?

CAS Number: 284028-89-3 [1] [3]
Molecular Formula: C₁₄H₁₁F₃N₂OS [2] [3]

Molecular Weight: 312.31 g/mol [3]
Primary Mechanism: It is a potent inhibitor of the enzymes Tankyrase 1 and Tankyrase 2 (TNKS1/2),

with IC₅₀ values of 11 nM and 4 nM, respectively [5] [3]. By inhibiting tankyrases, XAV939 stabilizes
the protein Axin, which is a critical part of the β-catenin destruction complex. This leads to increased

degradation of β-catenin and thus inhibits canonical Wnt/β-catenin signaling [5] [6] [7].

The following diagram illustrates the Wnt signaling pathway and the mechanism of action of XAV939:
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Troubleshooting Guide

Problem Potential Cause Solution

Loss of activity in
experiments

Degraded working
solution; improper stock

storage.

Prepare working solution fresh; verify stock is
stored at correct temperature in single-use

aliquots.
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Problem Potential Cause Solution

Precipitation in
culture medium

Compound coming out
of solution after dilution.

Ensure the initial stock is fully dissolved in DMSO.
When diluting, add the stock to the medium while

vortexing gently to mix thoroughly.

Inconsistent results
between experiments

Repeated freezing and

thawing of stock
solution.

Aliquot the stock solution upon arrival and avoid

using any single aliquot more than 1-2 times.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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